Cas no 372497-09-1 (4-(4-chlorobenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-(4-chlorobenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 372497-09-1
• MF: C₂₂H₁₄Cl₂N₂O₃
• MW: 425.26416349411
• CID: 5417408
• Update Time: 2025-06-28

4-(4-chlorobenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
• 4-(4-chlorobenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

• Inchi： 1S/C22H14Cl2N2O3/c23-15-8-4-13(5-9-15)19-18(20(27)14-6-10-16(24)11-7-14)21(28)22(29)26(19)17-3-1-2-12-25-17/h1-12,19,28H
• InChI Key： XNHVBEDLRGEMGZ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(C2=CC=C(Cl)C=C2)C(C(=O)C2=CC=C(Cl)C=C2)=C(O)C1=O

Additional information on 4-(4-chlorobenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

Comprehensive Analysis of 4-(4-chlorobenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 372497-09-1)

4-(4-chlorobenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 372497-09-1) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyrrol-2-one core substituted with chlorobenzoyl and chlorophenyl groups, along with a pyridin-2-yl moiety, making it a versatile scaffold for drug discovery. Its 3-hydroxy functionality further enhances its potential as a building block for bioactive molecules.

The compound's CAS No. 372497-09-1 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the chlorophenyl or pyridin-2-yl groups could yield derivatives with improved pharmacokinetic properties. Recent studies highlight its potential as a kinase inhibitor, a hot topic in oncology research, where targeted therapies are in high demand.

In agrochemical applications, 4-(4-chlorobenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one has been explored for its pesticidal activity. The chlorinated aromatic rings contribute to its stability and efficacy, aligning with the growing demand for environmentally sustainable crop protection agents. This aligns with the broader industry trend toward green chemistry and reduced ecological impact.

Synthetic routes to this compound often involve multicomponent reactions, a popular area in organic synthesis due to their efficiency and atom economy. The presence of both hydroxy and carbonyl functionalities allows for further derivatization, making it a valuable intermediate in high-throughput screening libraries. Its heterocyclic framework is also of interest in fragment-based drug design, a cutting-edge approach in drug development.

From an analytical perspective, CAS No. 372497-09-1 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the stereochemistry and purity of the compound, critical for its application in precision medicine. The compound's solubility and stability under physiological conditions are also key parameters being investigated.

In summary, 4-(4-chlorobenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one represents a promising candidate for both pharmaceutical and agrochemical innovation. Its multifunctional structure and broad applicability make it a subject of ongoing research, particularly in the context of targeted therapies and sustainable agriculture. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in interdisciplinary studies.